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Compound of Interest

Compound Name: Flavesone

Cat. No.: B1254376 Get Quote

Flavesone, a naturally derived β-triketone, has garnered significant interest within the scientific

community for its potential applications, notably as a biopesticide. This technical guide provides

an in-depth summary of its chemical identity, physicochemical properties, and available

experimental data, tailored for researchers, scientists, and professionals in drug development.

Core Chemical Identity
Flavesone is chemically identified as 2,2,4,4-tetramethyl-6-(2-methylpropanoyl)cyclohexane-

1,3,5-trione.[1][2] It is a compound found in various plants, including Hypericum japonicum,

Leptospermum scoparium (Manuka), and Leptospermum polygalifolium.[1]

Chemical Identifiers
A comprehensive list of chemical identifiers for flavesone is provided below, facilitating its

unambiguous identification in databases and literature.
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Identifier Value

CAS Number 22595-45-5[1][2][3][4][5]

Molecular Formula C₁₄H₂₀O₄[1][2][3][4][6][7]

IUPAC Name
2,2,4,4-tetramethyl-6-(2-

methylpropanoyl)cyclohexane-1,3,5-trione[1][2]

InChI

InChI=1S/C14H20O4/c1-7(2)9(15)8-

10(16)13(3,4)12(18)14(5,6)11(8)17/h7-8H,1-

6H3[1][2][7]

InChIKey ZEOCEPNBYPGWGS-UHFFFAOYSA-N[1][2][7]

SMILES
CC(C)C(=O)C1C(=O)C(C(=O)C(C1=O)(C)C)

(C)C[1][3][7]

PubChem CID 15800949[1]

Synonyms
6-Isobutyryl-2,2,4,4-tetramethylcyclohexane-

1,3,5-trione[1][2][3]

Physicochemical Properties
The fundamental physicochemical properties of flavesone are summarized in the following

table.

Property Value

Molecular Weight 252.31 g/mol [2][3][4][7]

Boiling Point (estimated) 392.9°C[2]

Water Solubility (estimated) 2.242 mg/L at 25°C[2]

XLogP3-AA 2.7[3]

Experimental Data and Protocols
While detailed experimental protocols for specific signaling pathway studies are not extensively

available in the public domain, information regarding its biopesticidal activity and synthesis is
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accessible.

Biopesticidal Efficacy
Flavesone has demonstrated significant potential as a biopesticide for the protection of stored

grains.[2] Research has shown its effectiveness in controlling major pests of stored products,

such as the lesser grain borer (Rhyzopertha dominica), in wheat.[2] Notably, when applied to

wheat, flavesone has shown long-lasting efficacy, protecting the grain from susceptible insect

strains for up to 13 months.[2] This offers a promising alternative to conventional insecticides

like organophosphates and pyrethroids, especially in the context of growing resistance.[2]

Synthesis and Derivatization
General Synthetic Approach: A general method for synthesizing flavesone and related β-

triketones involves the acylation of phloroglucinol.[2] In the case of flavesone, 2-

methylpropanoic acid is used to introduce the isobutyryl side chain.[2] This reaction is typically

carried out in the presence of a Lewis acid catalyst, such as aluminum chloride, and a

dehydrating agent like phosphorus oxychloride.[2]

Semi-Synthetic Derivatization: As a naturally occurring compound that can be isolated from

plant essential oils, flavesone serves as a starting material for the synthesis of new

derivatives.[2] The chemical modification of natural flavesone can target its functional groups,

such as the hydroxyl group of its enol tautomer, to create novel compounds with potentially

enhanced biological activities.[2]

Logical Workflow for Flavesone Synthesis
The following diagram illustrates a generalized workflow for the chemical synthesis of

flavesone, starting from precursor metabolites.
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Caption: Generalized synthetic pathway of flavesone.

Due to the nature of flavesone as a biopesticide primarily studied for its insecticidal properties,

detailed information on its interaction with specific signaling pathways in mammalian or

microbial systems is not yet well-documented in publicly available literature. Further research is
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required to elucidate its precise mechanism of action and potential interactions with cellular

signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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